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Compound of Interest

Compound Name: Nonyl acrylate

CAS No.: 2664-55-3

Cat. No.: B1596182

Get Quote

This guide provides an in-depth exploration of nonyl acrylate, a versatile acrylic monomer.

Tailored for researchers, scientists, and professionals in drug development, this document

delves into its fundamental chemical and physical properties, synthesis, polymerization

behavior, and its emerging applications in the biomedical field. The content is structured to

provide not only foundational knowledge but also practical insights into its handling,

characterization, and potential uses.

Core Molecular and Physical Properties
Nonyl acrylate, systematically named nonyl prop-2-enoate, is the ester of nonyl alcohol and

acrylic acid.[1] Its long alkyl chain imparts significant hydrophobicity, a key characteristic

influencing its physical properties and the behavior of its corresponding polymer.

Molecular Identity and Structure
The fundamental identifiers and structural formula for nonyl acrylate are summarized below.

Chemical Formula: C₁₂H₂₂O₂[2]
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Molecular Weight: 198.30 g/mol [1][2]

CAS Number: 2664-55-3[2]

The structure of nonyl acrylate features a nine-carbon alkyl chain attached to an acrylate

functional group.

CCCCCCCCCCOC(=O)C=C

Click to download full resolution via product page

Caption: 2D structure of nonyl acrylate.

Physicochemical Data
A comprehensive summary of the key physicochemical properties of nonyl acrylate is

presented in Table 1. This data is essential for its proper handling, storage, and application in

experimental settings.

Property Value Source

Molecular Formula C₁₂H₂₂O₂

Molecular Weight 198.30 g/mol

Appearance Liquid

Density 0.875 g/mL at 25 °C

Boiling Point 55 °C at 0.4 mm Hg

Melting Point -34 °C

Flash Point 193 °F

Refractive Index (n20/D) 1.437

Synthesis and Manufacturing
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The primary industrial method for synthesizing nonyl acrylate is through the direct

esterification of acrylic acid with nonyl alcohol.[3] This reaction is typically catalyzed by a strong

acid, such as sulfuric acid or p-toluenesulfonic acid, and involves the removal of water to drive

the equilibrium towards the product side.

Acrylic Acid
(CH₂=CHCOOH)

+

Nonyl Alcohol
(C₉H₁₉OH)

Nonyl Acrylate
(C₁₂H₂₂O₂)

Water
(H₂O)

 Acid Catalyst 
 Heat 
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Caption: Synthesis of nonyl acrylate via esterification.

Alternative methods, though less common commercially, include the alcoholysis of methyl or

ethyl acrylate.[3]

Polymerization of Nonyl Acrylate
The vinyl group in nonyl acrylate is susceptible to polymerization, most commonly via free-

radical polymerization.[4] This process can be initiated using thermal initiators, such as

peroxides or azo compounds, or through photopolymerization. The polymerization process

consists of three main stages: initiation, propagation, and termination.[5]

Initiation
(Formation of free radicals)

Propagation
(Chain growth)

Termination
(Chain termination)
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Caption: Stages of free-radical polymerization.

The resulting polymer, poly(nonyl acrylate), is a hydrophobic, rubbery material at room

temperature, owing to its low glass transition temperature. The long nonyl side chains act as

internal plasticizers, providing flexibility to the polymer backbone.

Experimental Protocol: Free-Radical Solution
Polymerization of Nonyl Acrylate
This protocol describes a general procedure for the synthesis of poly(nonyl acrylate) in a

laboratory setting.

Materials:

Nonyl acrylate (inhibitor removed)

Toluene (or other suitable solvent)

Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) (initiator)

Nitrogen gas supply

Round-bottom flask with a condenser

Magnetic stirrer and heating mantle

Methanol (for precipitation)

Procedure:

Inhibitor Removal: Commercial nonyl acrylate is typically supplied with an inhibitor to

prevent spontaneous polymerization. This can be removed by passing the monomer through

a column of basic alumina.

Reaction Setup: A round-bottom flask is charged with nonyl acrylate and toluene. The flask

is equipped with a condenser and a magnetic stir bar.
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Inert Atmosphere: The reaction mixture is purged with nitrogen for 15-20 minutes to remove

dissolved oxygen, which can inhibit free-radical polymerization.[6]

Initiator Addition: The initiator (e.g., AIBN) is dissolved in a small amount of toluene and

added to the reaction flask.

Polymerization: The reaction mixture is heated to a temperature appropriate for the chosen

initiator (e.g., 60-80 °C for AIBN) and stirred. The polymerization is allowed to proceed for a

specified time (e.g., 4-24 hours).

Precipitation and Purification: After cooling to room temperature, the polymer is precipitated

by slowly adding the reaction mixture to a large excess of a non-solvent, such as methanol,

with vigorous stirring.

Drying: The precipitated poly(nonyl acrylate) is collected by filtration and dried in a vacuum

oven until a constant weight is achieved.

Spectroscopic Characterization
Spectroscopic techniques are crucial for confirming the identity and purity of both the nonyl
acrylate monomer and its resulting polymer.

Infrared (IR) Spectroscopy
The IR spectrum of nonyl acrylate will exhibit characteristic peaks for the ester and vinyl

functional groups. Key absorptions include a strong C=O stretching band around 1720-1740

cm⁻¹, C-O stretching bands in the 1100-1300 cm⁻¹ region, and peaks associated with the C=C

double bond.[7] Upon polymerization, the peaks corresponding to the vinyl group will

disappear, providing a clear indication of a successful reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of nonyl
acrylate and its polymer.[8]

¹H NMR of Nonyl Acrylate: The spectrum will show characteristic signals for the vinyl

protons (typically in the range of 5.8-6.5 ppm), the protons on the carbon adjacent to the

ester oxygen (a triplet around 4.1 ppm), and the aliphatic protons of the nonyl chain.
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¹³C NMR of Nonyl Acrylate: The spectrum will display signals for the carbonyl carbon

(around 166 ppm), the vinyl carbons (in the 128-132 ppm range), the carbon of the O-CH₂

group (around 65 ppm), and the carbons of the nonyl chain.[9]

NMR of Poly(nonyl acrylate): After polymerization, the sharp signals of the vinyl protons and

carbons will be replaced by broad signals corresponding to the polymer backbone.

Biomedical and Drug Development Applications
While research on nonyl acrylate itself in drug development is specific, the broader class of

polyacrylates is extensively studied for biomedical applications due to their biocompatibility and

tunable properties.[1][10] The hydrophobic nature of poly(nonyl acrylate) makes it a candidate

for specific applications where water resistance or interaction with hydrophobic moieties is

desired.

Drug Delivery Systems
Polyacrylate-based nanoparticles and nanogels are being investigated as carriers for both

hydrophilic and hydrophobic drugs.[11] The long alkyl chain of nonyl acrylate can be exploited

to create hydrophobic domains within a polymer matrix, which can be beneficial for

encapsulating and controlling the release of poorly water-soluble drugs. Poly(methacrylic acid)

and its derivatives are known to be pH-responsive, which can be utilized for targeted drug

release in specific environments, such as the acidic microenvironment of tumors.[12][13]

Transdermal Drug Delivery
The properties of polyacrylates are also being leveraged in the development of transdermal

drug delivery systems (TDDS).[14] These systems offer advantages such as avoiding the first-

pass metabolism of drugs. The hydrophobicity and adhesive properties of polymers containing

long-chain acrylates like nonyl acrylate could be beneficial in formulating patches for the

sustained release of drugs through the skin.

Medical Devices and Tissue Engineering
Acrylic-based polymers are used in a variety of medical devices.[5] Their biocompatibility and

mechanical properties are key advantages. In tissue engineering, acrylic hydrogels are

explored as scaffolds for cell growth due to their ability to absorb large amounts of water.[5]
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Safety and Handling
Nonyl acrylate is classified as harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[15] It is also very toxic to aquatic life.[15] Therefore,

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this chemical. Work should be conducted in a well-ventilated

area or a fume hood.

Conclusion
Nonyl acrylate is a valuable monomer for the synthesis of hydrophobic polymers with a range

of potential applications, particularly in the biomedical field. Its well-defined chemical and

physical properties, coupled with its straightforward polymerization, make it an attractive

building block for researchers developing new materials for drug delivery, medical devices, and

other advanced applications. A thorough understanding of its synthesis, characterization, and

safe handling is paramount for its effective utilization in a research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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